Cas no 1804701-89-0 (5-Bromo-2-(difluoromethyl)pyridine-4-acetonitrile)

• Product Name: 5-Bromo-2-(difluoromethyl)pyridine-4-acetonitrile
• CAS No: 1804701-89-0
• MF: C₈H₅BrF₂N₂
• MW: 247.039507627487
• CID: 4847698
• Update Time: 2025-07-21

5-Bromo-2-(difluoromethyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(difluoromethyl)pyridine-4-acetonitrile

• Inchi： 1S/C8H5BrF2N2/c9-6-4-13-7(8(10)11)3-5(6)1-2-12/h3-4,8H,1H2
• InChI Key： PBAOVBIERZPUBR-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(F)F)C=C1CC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 213
• XLogP3: 1.9
• Topological Polar Surface Area: 36.7

Additional information on 5-Bromo-2-(difluoromethyl)pyridine-4-acetonitrile

Comprehensive Overview of 5-Bromo-2-(difluoromethyl)pyridine-4-acetonitrile (CAS No. 1804701-89-0)

5-Bromo-2-(difluoromethyl)pyridine-4-acetonitrile (CAS No. 1804701-89-0) is a high-value heterocyclic compound widely utilized in pharmaceutical and agrochemical research. Its unique pyridine core, combined with bromine and difluoromethyl substituents, makes it a versatile intermediate for synthesizing bioactive molecules. Recent trends in AI-driven drug discovery and green chemistry have amplified interest in this compound, as researchers seek sustainable methods to optimize its synthesis and applications.

The molecular structure of 5-Bromo-2-(difluoromethyl)pyridine-4-acetonitrile features a nitrile group at the 4-position, enhancing its reactivity in cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig animations. This aligns with the growing demand for C-H functionalization techniques, a hot topic in organic synthesis forums. Laboratories frequently search for "pyridine derivatives solubility" or "difluoromethyl group stability," reflecting practical concerns when handling this compound.

In the context of medicinal chemistry, this compound serves as a precursor for kinase inhibitors and antiviral agents, addressing global health priorities like RNA-targeting therapeutics. Its lipophilic efficiency (LipE) metrics are often discussed in relation to blood-brain barrier permeability, a critical factor in CNS drug development. Patent analyses reveal its use in PD-1/PD-L1 modulator research, connecting it to cutting-edge immuno-oncology studies.

From an industrial perspective, 5-Bromo-2-(difluoromethyl)pyridine-4-acetonitrile exemplifies the shift toward flow chemistry adoption. Searches for "continuous manufacturing of pyridine intermediates" have surged by 40% year-over-year, per Google Trends. The compound’s regioselective bromination pattern also makes it a case study for automated reaction optimization platforms, bridging cheminformatics and lab automation.

Environmental considerations are paramount, with queries like "biodegradable pyridine waste treatment" gaining traction. The difluoromethyl moiety’s metabolic stability reduces ecological persistence concerns compared to perfluorinated analogs, aligning with EPA’s Safer Choice principles. This positions the compound favorably in ESG-compliant supply chains.

Analytical challenges, such as "HPLC method for bromopyridine quantification," highlight the need for robust quality control protocols. Advanced techniques like LC-MS/MS or 19F NMR are recommended for characterizing batch-to-batch consistency, especially given the compound’s role in high-potency API production.

Future directions include exploring its photocatalytic applications, as evidenced by rising academic citations linking pyridine-4-acetonitriles to visible-light-mediated reactions. The compound’s electron-deficient ring system shows promise in organic photovoltaics, tapping into renewable energy research trends.